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Compound of Interest

Compound Name: 1-Bromo-3-(2-bromoethyl)benzene

Cat. No.: B1315802

An In-depth Technical Guide to 1-Bromo-3-(2-
bromoethyl)benzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 1-Bromo-3-(2-bromoethyl)benzene, a halogenated aromatic compound with
potential applications in organic synthesis and drug discovery. This document details its
synthesis, reactivity, and key characteristics to support its use in research and development.

Physical and Chemical Properties

1-Bromo-3-(2-bromoethyl)benzene is a disubstituted benzene derivative with the chemical
formula CsHsBr-. Its structure features a bromine atom and a 2-bromoethyl group attached to
the benzene ring at the meta position.

Table 1: Physical and Chemical Properties of 1-Bromo-3-(2-bromoethyl)benzene
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Property Value Source

Molecular Formula CsHsBr2 --INVALID-LINK--
Molecular Weight 263.96 g/mol --INVALID-LINK--
CAS Number 40422-70-6 --INVALID-LINK--
IUPAC Name 1-Bromo-3-{2- ~-INVALID-LINK--

bromoethyl)benzene

Boiling Point 77-78 °C at 0.1 mmHg --INVALID-LINK--
Density 1.725 g/mL at 25 °C --INVALID-LINK--
Refractive Index (n20/D) 1.595 --INVALID-LINK--
Canonical SMILES C1=CC(=CC(=C1)Br)CCBr --INVALID-LINK--
InChl Key ZDWCLRIHUMKCQS- --INVALID-LINK--
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Synthesis

A plausible and efficient synthetic route to 1-Bromo-3-(2-bromoethyl)benzene involves a two-
step process starting from bromobenzene. The first step is a Friedel-Crafts acylation to
introduce an acetyl group, followed by a reduction to form the ethyl side chain, yielding 1-
bromo-3-ethylbenzene. The second step is a selective benzylic bromination of the ethyl group.
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chemical properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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